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Cat. No.: B598672

A comprehensive review of recent studies indicates that newly developed fungicides, including
pydiflumetofen and mefentrifluconazole (Revysol®), demonstrate superior efficacy in managing
critical fungal diseases compared to established commercial standards like boscalid and some
older triazoles. These findings, supported by extensive in vitro and in vivo experimental data,
offer promising new tools for researchers and agricultural professionals in the ongoing battle
against fungal pathogens and the development of fungicide resistance.

This guide provides a detailed comparison of the performance of selected new fungicides
against their commercial counterparts, presenting quantitative data, experimental protocols,
and visual representations of key biological and experimental processes.

Performance Data: A Quantitative Comparison

The efficacy of new fungicides has been rigorously tested against various fungal pathogens.
The following tables summarize the comparative performance data from recent studies.

Table 1: In Vitro Efficacy of Pydiflumetofen against Botrytis cinerea
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. Mean EC50 Pathogen Isolate
Fungicide . Source
(mglliter)* Status
) SDHI-Sensitive &
Pydiflumetofen 0.06 + 0.01 (2017) ] [1][2]
Resistant
0.07 £ 0.02 (2018) [1]12]
0.05 + 0.02 (2019) [11[2]
Boscalid
Fluopyram - - (2]
Isopyrazam - - [2]
Benzovindiflupyr - - [2]

1EC50: The concentration of a fungicide that causes a 50% inhibition of fungal growth. Data
presented as mean +* standard deviation.

Table 2: In Vivo Efficacy of Pydiflumetofen against Gray Mold on Cucumber Leaves

Application Rate Disease Control

Fungicide ) ] Source
(mglliter) Efficacy (%)

Pydiflumetofen 300 80.9 [1][2]

Boscalid 400 42.7 [1][2]

Table 3: Comparative Efficacy of New Postharvest Fungicides against Citrus Green Mold
(Penicillium digitatum)
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Application
Fungicide/Mixture Concentration Efficacy Remarks Source
(mglliter)
Highest level of green
) ) mold control when
Pyrimethanil 1,000 - 1,200 ] [3]
applied 9-21 hours
after inoculation.
Very high efficacy at
Fludioxonil 1,000 - 1,200 early application [3]
timings.
Very high efficacy at
Azoxystrobin 1,000 - 1,200 early application [3]
timings.
) Significantly more
Azoxystrobin- . .
500 each effective than single- [3]

Fludioxonil

fungicide treatments.

Imazalil-Pyrimethanil

Most effective mixture

in controlling decay.

[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the performance data.

In Vitro Spore Germination Inhibition Assay

This assay determines the concentration of a fungicide required to inhibit fungal spore

germination.

« |solate Preparation: Single-spore isolates of the target fungus (e.g., Botrytis cinerea) are

cultured on a suitable medium like potato dextrose agar (PDA).[1]

e Spore Suspension: Spores are harvested from the culture plates and suspended in a sterile

solution. The concentration of spores is adjusted to a standard level (e.g., 10"5 spores/mL).
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» Fungicide Solutions: A series of dilutions of the test fungicide are prepared in a solvent (e.qg.,
acetone) and then mixed with the growth medium to achieve the desired final concentrations.

e Incubation: A small volume of the spore suspension is added to the fungicide-amended
medium in microtiter plates or on microscope slides. The plates/slides are then incubated
under controlled conditions (temperature and light) conducive to spore germination.

o Evaluation: After a set incubation period, the percentage of germinated spores is determined
by microscopic observation. A spore is considered germinated if the germ tube is longer than
the spore's diameter.

o Data Analysis: The effective concentration causing 50% inhibition of germination (EC50) is
calculated by probit analysis or logistic regression.[1][2]

In Vivo Fungicide Efficacy Trial on Detached Leaves

This method assesses the protective efficacy of a fungicide on plant tissue.
o Plant Material: Healthy, uniform leaves are detached from the host plant (e.g., cucumber).[2]

o Fungicide Application: The detached leaves are sprayed with the test fungicide at a specified
concentration until runoff. Control leaves are treated with a blank solution (without the
fungicide).

 Inoculation: After the fungicide application has dried, the leaves are inoculated with a spore
suspension of the target pathogen.

 Incubation: The inoculated leaves are placed in a humid chamber to maintain high humidity
and incubated under controlled temperature and light conditions to facilitate infection and
disease development.

o Disease Assessment: After a specific incubation period, the disease severity is assessed by
measuring the lesion size or the percentage of the leaf area covered by lesions.

» Efficacy Calculation: The control efficacy of the fungicide is calculated using the formula:
Efficacy (%) = [(Disease severity in control - Disease severity in treatment) / Disease severity
in control] x 100.[2]
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Visualizing Mechanisms and Workflows

Diagrams created using Graphviz provide a clear visual representation of complex biological
pathways, experimental procedures, and logical frameworks.
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Click to download full resolution via product page

Caption: Mechanism of action for SDHI fungicides.
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Caption: In vitro fungicide screening workflow.
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Caption: Logic of fungicide resistance management.

The Rise of New Chemistries

The development of novel fungicide chemistries is driven by the need to manage fungicide
resistance, which poses a significant threat to global food security.[4][5] Fungicides are
classified into different groups based on their mode of action (MoA) by the Fungicide
Resistance Action Committee (FRAC).[4] The introduction of fungicides with new MoAs is
crucial for effective resistance management strategies, which often involve rotating or mixing
products with different target sites.[4][6]

Pydiflumetofen is a new-generation succinate dehydrogenase inhibitor (SDHI) fungicide (FRAC
Group 7).[1][2] Studies have shown its high efficacy against both sensitive and some SDHI-
resistant strains of Botrytis cinerea, the causal agent of gray mold.[1][2] This suggests that
pydiflumetofen can be a valuable tool in gray mold management programs.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b598672?utm_src=pdf-body-img
https://www.vegetables.cornell.edu/pest-management/disease-factsheets/general-guidelines-for-managing-fungicide-resistance/
https://extension.okstate.edu/fact-sheets/fungicide-resistance-management.html
https://www.vegetables.cornell.edu/pest-management/disease-factsheets/general-guidelines-for-managing-fungicide-resistance/
https://www.vegetables.cornell.edu/pest-management/disease-factsheets/general-guidelines-for-managing-fungicide-resistance/
https://www.arborpharmchem.com/active-ingredient-in-fungicide/
https://pubmed.ncbi.nlm.nih.gov/32526154/
https://apsjournals.apsnet.org/doi/10.1094/PDIS-12-19-2564-RE
https://pubmed.ncbi.nlm.nih.gov/32526154/
https://apsjournals.apsnet.org/doi/10.1094/PDIS-12-19-2564-RE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Revysol® (mefentrifluconazole) is a novel triazole fungicide (FRAC Group 3), also known as a
demethylation inhibitor (DMI).[7][8][9] Its unique molecular structure allows it to effectively
control fungal strains that have developed reduced sensitivity to older azoles.[7][10] Recent
data has highlighted its consistent performance against key cereal diseases like septoria and
rusts.[7]

Benzovindiflupyr is another SDHI fungicide that has demonstrated high effectiveness against a
range of fungal diseases, including rusts and anthracnose.[11][12] Its different mode of action
compared to commonly used strobilurins and triazoles makes it a valuable component in
resistance management programs.[11]

Conclusion

The benchmarking of new fungicides against commercial standards reveals a significant
advancement in the tools available for fungal disease management. New active ingredients like
pydiflumetofen, mefentrifluconazole, and benzovindiflupyr offer improved efficacy, broader
disease spectrums, and in some cases, activity against resistant pathogen populations. The
strategic integration of these new fungicides into integrated pest management (IPM) programs,
guided by a thorough understanding of their mode of action and resistance risk, will be
paramount for sustainable crop protection. Researchers and drug development professionals
are encouraged to utilize the provided data and protocols to further evaluate and optimize the
use of these next-generation fungicidal compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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